6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole

• IUPAC Name: 2-[[6-bromo-4-(difluoromethoxy)indazol-1-yl]methoxy]ethyl-trimethylsilane
• InChI: InChI=1S/C14H19BrF2N2O2Si/c1-22(2,3)5-4-20-9-19-12-6-10(15)7-13(21-14(16)17)11(12)8-18-19/h6-8,14H,4-5,9H2,1-3H3
• InChI Key: CGARCBLCRPQEGE-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C2=C(C=N1)C(=CC(=C2)Br)OC(F)F
• Molecular Formula: C14H19BrF2N2O2Si
• DSSTOX Substance ID: DTXSID201137787
• Molecular Weight: 393.30 g/mol
• CAS RN: 2139294-78-1

Description

6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole involves the inhibition of CDK2 and GSK-3β. CDK2 is a key regulator of cell cycle progression, and its inhibition by 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole leads to cell cycle arrest and apoptosis in cancer cells. GSK-3β is involved in the regulation of neuronal function, and its inhibition by 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole leads to neuroprotective effects in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects:
6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole has been found to have various biochemical and physiological effects, including the inhibition of CDK2 and GSK-3β, induction of cell cycle arrest and apoptosis in cancer cells, and neuroprotective effects in animal models of neurodegenerative diseases. Additionally, it has been shown to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole in lab experiments include its potent inhibitory activity against CDK2 and GSK-3β, its neuroprotective effects in animal models of neurodegenerative diseases, and its anti-inflammatory and antioxidant activities. However, its limitations include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the research on 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole. These include the development of more efficient and cost-effective synthesis methods, the investigation of its potential applications in other fields, such as agriculture and environmental science, and the identification of its molecular targets and signaling pathways. Additionally, the development of novel derivatives of 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole with improved pharmacological properties could lead to the discovery of new drugs for the treatment of various diseases.

Scientific Research Applications

6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole has potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience research. It has been shown to have potent inhibitory activity against various enzymes, including cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β), which are involved in the regulation of cell cycle progression and neuronal function. Additionally, 6-Bromo-4-(difluoromethoxy)-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole has been found to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.